(5E)-5-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H13NO3S2/c1-2-15-13(16)12(20-14(15)19)8-9-3-4-10-11(7-9)18-6-5-17-10/h3-4,7-8H,2,5-6H2,1H3/b12-8+
• InChI Key: YVXHGHFOOUPUBQ-XYOKQWHBSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC3=C(C=C2)OCCO3)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC3=C(C=C2)OCCO3)/SC1=S
• Molecular Formula: C14H13NO3S2
• Molecular Weight: 307.4 g/mol

Description

The compound “(5E)-5-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one” is a chemical substance that is offered by companies like Benchchem and AK Scientific. It is used for research and development purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available from the search results. Such properties are typically determined through laboratory analysis.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Activity : A study detailed the synthesis of thiazolidin-4-one derivatives, which exhibited promising antimicrobial activities. This research suggests the potential use of such compounds in developing new antimicrobial agents (Gouda et al., 2010).
• Novel Antimicrobial Agents : Another research effort focused on the creation of new 2-thiazolylimino-5-arylidene-4-thiazolidinones, demonstrating significant potency against Gram-positive microorganisms and certain Gram-negative bacteria, highlighting their potential as novel antimicrobial agents (Vicini et al., 2006).

Antiproliferative and Anticancer Applications

• Cytotoxicity Against Cancer Cell Lines : The synthesis of 5-benzylidene-2,4-thiazolidinedione derivatives and their evaluation for antiproliferative activity revealed marked cytotoxic effects on various cancer cell lines, indicating their potential in cancer therapy (Patil et al., 2010).
• Antineoplastic and Antimycobacterial Activities : Research into novel thiazolidinone derivatives containing a naphthoquinone moiety showed moderate selectivity against melanoma cells and promising antimycobacterial activity, suggesting their dual therapeutic potential (Atamanyuk et al., 2013).

Additional Applications

• Pharmacological Screening for Hypertension : A study synthesized 5-benzylidene-2-(phenylimino)-thiazolidin-4-one derivatives, which were then screened for antiarrhythmic and antihypertensive activities. The findings suggest that these compounds could be explored further as potential treatments for hypertension (Bhalgat et al., 2014).
• Antioxidant Activities : The antioxidant properties of thiazolidin-4-ones were also investigated, revealing that some derivatives exhibited moderate activity, which could contribute to their therapeutic profile (Isloor et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The mechanism of action typically refers to how a compound interacts with biological systems, which is not clear for this compound.